Cas no 1803823-65-5 (4-Fluoro-3-methoxy-2-phenylpyridine)

• Product Name: 4-Fluoro-3-methoxy-2-phenylpyridine
• CAS No: 1803823-65-5
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4905905
• Update Time: 2025-05-21

4-Fluoro-3-methoxy-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methoxy-2-phenylpyridine

• Inchi： 1S/C12H10FNO/c1-15-12-10(13)7-8-14-11(12)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： KJWYBMATTLKMIB-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1OC)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 4-Fluoro-3-methoxy-2-phenylpyridine

Introduction to 4-Fluoro-3-methoxy-2-phenylpyridine (CAS No. 1803823-65-5)

4-Fluoro-3-methoxy-2-phenylpyridine, identified by its Chemical Abstracts Service (CAS) number 1803823-65-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class, characterized by a six-membered aromatic ring containing a nitrogen atom. The presence of fluorine and methoxy substituents on the pyridine core imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 4-fluoro-3-methoxy-2-phenylpyridine contribute to its potential as a building block in drug discovery. The fluorine atom, in particular, is a well-known pharmacophore that can enhance metabolic stability, binding affinity, and bioavailability of therapeutic agents. Meanwhile, the methoxy group introduces hydrophilicity and modulates electronic distribution, further influencing the compound's interactions with biological targets. The phenyl ring adds bulk and additional sites for functionalization, enabling the design of structurally diverse derivatives.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyridine motif exhibit potential in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and anti-inflammatory applications. Specifically, 4-fluoro-3-methoxy-2-phenylpyridine has been investigated for its possible role as an intermediate in synthesizing molecules targeting neurotransmitter receptors and ion channels.

One of the most compelling aspects of 4-fluoro-3-methoxy-2-phenylpyridine is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop analogs with enhanced binding to specific protein targets. For instance, modifications at the 4-fluoro position have been shown to improve interactions with certain enzyme families involved in metabolic pathways. Similarly, variations around the methoxy and phenyl groups have allowed for fine-tuning of pharmacokinetic profiles, leading to more efficient drug candidates.

The synthesis of 4-fluoro-3-methoxy-2-phenylpyridine typically involves multi-step organic reactions, often starting from readily available pyridine precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the fluorine and methoxy substituents with high regioselectivity. These synthetic strategies not only ensure high yields but also allow for scalable production, which is crucial for industrial applications in pharmaceutical manufacturing.

Recent advances in computational chemistry have further accelerated the exploration of 4-fluoro-3-methoxy-2-phenylpyridine derivatives. Molecular modeling techniques predict how structural modifications will affect biological activity, enabling researchers to design compounds with optimized properties before experimental synthesis. This approach has significantly reduced the time and cost associated with drug discovery pipelines.

In clinical research, 4-fluoro-3-methoxy-2-phenylpyridine has been examined in preclinical studies for its potential therapeutic effects. Preliminary data suggest that derivatives of this compound may exhibit efficacy in treating neurodegenerative diseases by modulating synaptic transmission. Additionally, its structural similarity to known bioactive molecules makes it a promising candidate for repurposing existing drugs or developing new treatments against emerging health challenges.

The industrial significance of 4-fluoro-3-methoxy-2-phenylpyridine extends beyond academic research. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds like this one to screen for new drug candidates. The compound's unique combination of substituents provides a rich chemical space for innovation, driving progress in areas such as antiviral and anticancer therapies.

As our understanding of molecular interactions deepens, so does the appreciation for compounds like 4-fluoro-3-methoxy-2-phenylpyridine. Future research may uncover new applications or reveal previously unknown mechanisms by which this scaffold influences biological processes. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into tangible therapeutic advancements.

In summary, 4-fluoro-3-methoxy-2 phenylpyridine (CAS No. 1803823 65 5) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique properties make it an invaluable tool for researchers seeking to push the boundaries of drug discovery and development.